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Compound of Interest

Compound Name: 1-Chloro-3-methoxypropane

Cat. No.: B029878

Abstract: This document provides a comprehensive technical overview of 1-chloro-3-
methoxypropane (CAS No. 36215-07-3), a key chemical intermediate in the pharmaceutical
and fine chemical industries. It details the compound's molecular structure, physicochemical
properties, and spectroscopic profile. Furthermore, this guide outlines detailed experimental
protocols for its synthesis and analysis, explores its chemical reactivity, and illustrates its
primary applications through logical diagrams. The content is structured to serve as an
essential resource for researchers, scientists, and professionals engaged in drug development
and organic synthesis.

Molecular Identity and Structure

1-Chloro-3-methoxypropane, also known by synonyms such as 3-chloropropyl methyl ether,
is a bifunctional organic compound featuring both a chloro and a methoxy group.[1][2] Its linear
three-carbon chain is substituted at one end by a chlorine atom and at the other by a methoxy
group, making it a versatile reagent in organic synthesis.[1][2] This structure allows it to
participate in a variety of reactions, most notably nucleophilic substitutions.[1][2]

Its fundamental identifiers are cataloged below:
e |[UPAC Name: 1-chloro-3-methoxypropane[3]
e CAS Number: 36215-07-3[1][3][4][5]

e Molecular Formula: CaHoCIO[1][3][5]
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e Molecular Weight: 108.57 g/mol [3][4][5]
e SMILES: CICCCOC[5][6]

« InChl Key: BQLHMMQUVJCTAN-UHFFFAOYSA-N[3][5]

Physicochemical Properties

1-Chloro-3-methoxypropane is a colorless liquid under standard conditions.[1] Its physical
and chemical properties have been well-documented, although some variations exist across
different sources. These properties are critical for its handling, storage, and application in
various chemical processes.

Property Value Source(s)

0.999 g/cmé (at 20 °C) 0.966

Density [A105] 110071
g/cm3

Boiling Point 111°C99°C [41 111071

Melting Point <-70°C [4][5]

Flash Point 18°C28°C [41[5] [11[7]
25 hPa (at 20 °C) 44 mmHg (at

Vapor Pressure [4]5] [7]
25 °C)

Refractive Index 1.399 1.4110 - 1.4150 [1][7]

Autoignition Temperature 205 °C [415]

Purity (Assay) > 99.0% (by GC) [5]

Spectroscopic Profile

The molecular structure of 1-chloro-3-methoxypropane can be confirmed through various
spectroscopic methods. The expected and reported data are summarized below.
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Spectroscopic Data Description

A predicted *H-NMR spectrum in DMSO-ds
shows signals at approximately 1.93 ppm
(multiplet, 2H, -CHz-), 3.23 ppm (singlet, 3H, -

1H NMR OCHs3), 3.44 ppm (triplet, 2H, -CH2-O-), and
3.66 ppm (triplet, 2H, CI-CH2-).[8] The downfield
shift of the triplet at 3.66 ppm is due to the

deshielding effect of the adjacent chlorine atom.

Spectral data is available for 13C NMR which is

crucial for confirming the carbon backbone and
13C NMR _

the presence of the four unique carbon

environments.[3]

Mass spectrometry data indicates a top peak at
m/z = 45, which corresponds to the [CH20CHs]*
fragment.[3] Other significant peaks are
observed at m/z = 29 and 41.[3] This

fragmentation pattern is consistent with the

Mass Spectrometry (GC-MS)

structure of the molecule.

IR analysis is used to confirm the identity of the
Infrared (IR) Spectroscopy compound, primarily by identifying the C-O ether
linkage and the C-Cl bond.[3][5]

Synthesis and Reactivity

1-Chloro-3-methoxypropane is primarily synthesized via etherification reactions. Its reactivity
is dominated by the susceptibility of the carbon atom bonded to chlorine to undergo
nucleophilic substitution.

Synthetic Pathways

Two common laboratory and industrial scale synthetic routes are reported. The first involves
the reaction of 1,3-bromochloropropane with sodium methoxide in the presence of a phase
transfer catalyst.[9] This method is efficient, with the catalyst significantly shortening the
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reaction time.[9] A second method involves the treatment of 3-methoxy-1-propanol with thionyl
chloride in an inert solvent like cyclohexane.[7]
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Caption: General workflow for the synthesis of 1-chloro-3-methoxypropane.

Chemical Reactivity

The molecule's key feature is the C-Cl bond, which makes the terminal carbon electrophilic.
This site is readily attacked by nucleophiles, leading to the displacement of the chloride ion.
This reactivity makes it an excellent building block for introducing the 3-methoxypropyl group
into other molecules.

Caption: Nucleophilic substitution (SN2) reactivity of 1-chloro-3-methoxypropane.

Experimental Protocols
Synthesis from 1,3-Bromochloropropane

This protocol is adapted from patent literature, highlighting a phase-transfer catalysis method.

[9]

e Setup: Areaction vessel is charged with 1,3-bromochloropropane and an inert solvent (e.qg.,
benzene).[9] A phase transfer catalyst, such as benzyltrimethylammonium chloride (0.01-
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0.1% by weight of the bromochloropropane), is added.[9]

Reaction: A dispersion of sodium methoxide in the same inert solvent is added dropwise to
the vessel. The molar ratio of 1,3-bromochloropropane to sodium methoxide is maintained
between 1:0.9 and 1:1.2.[9] The reaction temperature during addition is controlled between
20-110 °C.[9]

Incubation: After the addition is complete, the mixture is maintained at a temperature of 50-
80 °C to ensure the reaction goes to completion.[9]

Workup: The resulting mixture is filtered to remove the sodium bromide byproduct. The filter
cake is washed with the inert solvent, and the organic layers are combined.[9]

Purification: The combined organic layer is washed with water until the pH is neutral (5-7).[9]
The crude product is then dried, filtered, and purified by rectification (distillation) to yield pure
1-chloro-3-methoxypropane.[9]

Purity Determination by Gas Chromatography (GC)

The purity of the final product is typically assessed using gas chromatography.[5]

Sample Preparation: A dilute solution of the synthesized 1-chloro-3-methoxypropane is
prepared in a suitable volatile solvent (e.g., dichloromethane or hexane).

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a
suitable capillary column (e.g., a non-polar or medium-polarity column) is used.

Method: A small volume (typically 1 pL) of the prepared sample is injected into the GC. The
instrument is run with a temperature program that starts at a low temperature and ramps up
to ensure separation of the product from any unreacted starting materials, solvent, or
byproducts.

Analysis: The resulting chromatogram is analyzed. The area of the peak corresponding to 1-
chloro-3-methoxypropane is compared to the total area of all peaks. The purity is reported
as the area percentage, with commercial grades typically exceeding 99.0%.[5]

Applications in Research and Development
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1-Chloro-3-methoxypropane is a valuable intermediate, primarily in the pharmaceutical
sector. Its most notable application is in the synthesis of Aliskiren, an antihypertensive drug
used to treat high blood pressure.[1] It serves as a precursor to synthesize 4-bromo-2-(3-
methoxypropoxy)-anisole, a key intermediate for Aliskiren.[1] Beyond this specific use, its
bifunctional nature makes it a useful building block for creating various ether derivatives and
other functionalized molecules in the fine chemical industry.[1][2]

1-Chloro-3-methoxypropane

Serves as

Key Intermediate in
Organic Synthesis

Pharmaceuticals Fine Chemicals & Agrochemicals

e.g., Aliskiren e.g., Ether Derivatives,
(Antihypertensive Drug) Specialty Solvents

Click to download full resolution via product page
Caption: Logical relationship of 1-chloro-3-methoxypropane to its applications.

Safety and Handling

1-Chloro-3-methoxypropane is a highly flammable liquid and vapor.[4][5] It should be kept
away from heat, sparks, open flames, and other ignition sources.[4] Proper storage involves a
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well-ventilated place, keeping the container tightly closed.[4] Standard personal protective
equipment, including safety goggles, gloves, and a lab coat, should be worn during handling.

Conclusion

1-Chloro-3-methoxypropane is a structurally simple yet synthetically significant molecule. Its
well-defined physicochemical properties, predictable reactivity, and established synthetic routes
make it a reliable intermediate for the pharmaceutical and chemical industries. This guide has
consolidated the core technical information regarding its molecular structure, properties,
synthesis, and applications, providing a foundational resource for scientific and industrial
professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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